![molecular formula C20H18FN3O2 B2972782 2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide CAS No. 921528-46-3](/img/structure/B2972782.png)
2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide
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Overview
Description
2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide, also known as Compound A, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Scientific Research Applications
2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide A has been studied extensively for its potential applications in various fields of research, including neuroscience, oncology, and immunology. In neuroscience, this compound A has been shown to have neuroprotective effects and can improve cognitive function. In oncology, this compound A has been found to have potent anti-cancer activity and can induce apoptosis in cancer cells. In immunology, this compound A has been shown to have anti-inflammatory effects and can modulate the immune response.
Mechanism of Action
The mechanism of action of 2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide A is not fully understood, but it is believed to act on multiple targets in the body. In neuroscience, this compound A has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. In oncology, this compound A has been found to inhibit the activity of the proteasome, which is involved in the degradation of proteins and is essential for the survival of cancer cells. In immunology, this compound A has been shown to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound A has been shown to have a wide range of biochemical and physiological effects. In neuroscience, this compound A has been found to improve cognitive function and protect against oxidative stress and inflammation. In oncology, this compound A has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In immunology, this compound A has been found to have anti-inflammatory effects and modulate the immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide A in lab experiments is its potent activity and specificity. This compound A has been shown to have a high affinity for its targets and can induce significant effects at low concentrations. However, one of the limitations of using this compound A is its potential toxicity. This compound A has been found to have cytotoxic effects at high concentrations, and caution should be taken when using it in lab experiments.
Future Directions
There are several future directions for research on 2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide A. In neuroscience, further studies are needed to elucidate the mechanism of action of this compound A and its potential applications in the treatment of neurodegenerative diseases. In oncology, more research is needed to investigate the anti-cancer activity of this compound A and its potential use in combination with other chemotherapeutic agents. In immunology, further studies are needed to explore the immunomodulatory effects of this compound A and its potential applications in the treatment of autoimmune diseases.
Conclusion:
In conclusion, this compound A is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. Its potent activity and specificity make it an attractive candidate for further studies, but caution should be taken when using it in lab experiments due to its potential toxicity. Further research is needed to elucidate the mechanism of action of this compound A and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(4-fluorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide A involves the reaction of 2-(4-fluorophenyl)acetic acid with 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethylamine in the presence of a coupling agent and a base. The resulting product is then purified through column chromatography to obtain pure this compound A.
properties
IUPAC Name |
2-(4-fluorophenyl)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FN3O2/c21-17-8-6-15(7-9-17)14-19(25)22-12-13-24-20(26)11-10-18(23-24)16-4-2-1-3-5-16/h1-11H,12-14H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMDYDDMOPAEAGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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